1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• SMILES: CCN1C=C(C=N1)NC2CCC(CC2)C
• InChI: InChI=1S/C12H21N3/c1-3-15-9-12(8-13-15)14-11-6-4-10(2)5-7-11/h8-11,14H,3-7H2,1-2H3
• InChIKey: LHUZXCSTSTZDIR-UHFFFAOYSA-N

1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine – Structural Identity & Classification

1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine (CAS 1155578-14-5, molecular formula C₁₂H₂₁N₃, molecular weight 207.32 g·mol⁻¹) is a fully synthetic N,1-dialkyl-4-aminopyrazole derivative [1]. The molecule features a 1-ethyl substituent on the pyrazole N1 position and a 4-methylcyclohexylamino group at the pyrazole C4 position, yielding a secondary amine linkage . This compound belongs to a commercially catalogued library series of cycloalkyl-pyrazol-4-amines widely utilised as screening collection members, fragment-like scaffolds, and synthetic intermediates in medicinal chemistry and agrochemical discovery programs .

Compound Class Synthetic N,1-dialkyl-4-aminopyrazole derivative

Use Context Screening collection member, fragment-like scaffold, synthetic intermediate

Structural Feature 4-methylcyclohexylamino group introduces cis/trans stereoisomerism

• [1] PubChem CID 43543543; 1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine (Compound Summary). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43543543 View Source

1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine – In-Class Substitution Limitations

Within the N,1-dialkyl-4-aminopyrazole series, three structural variables critically modulate computed lipophilicity (XLogP3), rotatable bond count, steric bulk, and stereochemical complexity: the N1-alkyl group (methyl vs. ethyl), the cyclohexyl N-substituent (cyclohexyl vs. 4-methylcyclohexyl vs. 4-ethylcyclohexyl), and the linker type (direct N–cyclohexyl vs. N–CH₂–cyclohexyl) [1]. These molecular descriptors—XLogP3, topological polar surface area (TPSA), and the number of freely rotatable bonds—are recognised as key determinants of passive membrane permeability, solubility, and target-binding conformational entropy, meaning that even single-atom modifications can produce measurably different property profiles [2]. The 4-methylcyclohexyl group introduces cis/trans stereoisomerism not present in the unsubstituted cyclohexyl analogs, a feature known to influence biological recognition in pharmacologically validated 4-methylcyclohexyl-containing agents . Consequently, treating 1-ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine as interchangeable with its nearest neighbors without quantitative reference to these property differences introduces uncontrolled variables into structure–activity relationship (SAR) campaigns, library design, or chemical process development.

N1-alkyl variation

Changing ethyl to methyl or other alkyl groups alters computed lipophilicity, potentially shifting membrane permeability and solubility profiles.

Cyclohexyl substitution

Replacing 4-methylcyclohexyl with cyclohexyl, 4-ethylcyclohexyl, or cyclohexylmethyl changes rotatable bond count and steric bulk, influencing conformational entropy and target binding.

Stereoisomerism

The cis/trans isomerism of the 4-methylcyclohexyl group may affect biological recognition; stereochemical identity should be considered, not assumed interchangeable with unsubstituted cyclohexyl analogs.

• [1] PubChem Compound Database: CID 43543543 (target), CID 43535014 (1-methyl-N-(4-methylcyclohexyl)), CID 43535007 (N-(4-ethylcyclohexyl)-1-methyl), CID 43543384 (N-cyclohexyl-1-ethyl), CID 43543517 (N-(cyclohexylmethyl)-1-ethyl). Computed Properties section for each entry. National Center for Biotechnology Information. View Source
• [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. (Establishes the relevance of XLogP, TPSA, and rotatable bonds as drug-likeness filters.) View Source

1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine – Comparator-Based Evidence for Procurement

Lipophilicity (XLogP3) Differentiation

When the N1 substituent is changed from ethyl to methyl while keeping the 4-methylcyclohexylamino group constant, the computed XLogP3 decreases by 0.3 log units [1]. A similar 0.3 log-unit lipophilicity difference is observed compared to the unsubstituted N-cyclohexyl-1-ethyl analog (XLogP3 2.3 vs. 2.6), while the regioisomeric N-(4-ethylcyclohexyl)-1-methyl variant (XLogP3 2.8) and the N-(cyclohexylmethyl)-1-ethyl analog (XLogP3 2.9) are more lipophilic by 0.2–0.3 log units [2]. All values were computed with XLogP3 3.0 (PubChem release 2024.11.20).

Lipophilicity (XLogP3)

Class-level inference

Target XLogP3 = 2.6 vs. comparators at 2.3, 2.8, and 2.9 (Δ ±0.2–0.3 log units). All computed by XLogP3 3.0.

Intermediate lipophilicity option within the aminopyrazole series

0.2–0.3 log unit shifts can measurably influence predicted passive permeability

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3 = 2.6
Comparator Or Baseline	Comparator A (N1-methyl homolog): XLogP3 = 2.3; Comparator B (N-cyclohexyl analog): XLogP3 = 2.3; Comparator C (N-(4-ethylcyclohexyl)-1-methyl): XLogP3 = 2.8; Comparator D (N-(cyclohexylmethyl)-1-ethyl): XLogP3 = 2.9
Quantified Difference	ΔXLogP3 = +0.3 vs. Comparators A and B; ΔXLogP3 = –0.2 vs. Comparator C; ΔXLogP3 = –0.3 vs. Comparator D
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2024.11.20 release); all compounds neutral form

Why This Matters

An XLogP3 difference of 0.2–0.3 units can translate to a measurable shift in predicted passive membrane permeability and aqueous solubility, making this compound the intermediate-lipophilicity option within the series for SAR exploration or library design.

• [1] PubChem CID 43543543 (target compound); PubChem CID 43535014 (1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine). Computed Properties: XLogP3-AA values. National Center for Biotechnology Information. View Source
• [2] PubChem CID 43543384 (N-cyclohexyl-1-ethyl-1H-pyrazol-4-amine); PubChem CID 43535007 (N-(4-ethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine); PubChem CID 43543517 (N-(cyclohexylmethyl)-1-ethyl-1H-pyrazol-4-amine). Computed Properties: XLogP3-AA values. National Center for Biotechnology Information. View Source

Molecular Weight Differentiation

The target compound has a molecular weight of 207.32 g·mol⁻¹, which is 14.03 g·mol⁻¹ (one methylene unit) heavier than the N1-methyl homolog (1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine; MW 193.29 g·mol⁻¹) and the N-cyclohexyl-1-ethyl analog (MW 193.29 g·mol⁻¹) [1]. It shares the same molecular weight (207.32 g·mol⁻¹) as the N-(4-ethylcyclohexyl)-1-methyl and N-(cyclohexylmethyl)-1-ethyl regioisomers, but differs in the spatial distribution of this mass as reflected by distinct heavy atom counts and rotatable bond counts [2]. All data from PubChem (2024.11.20 release).

Molecular Weight

Class-level inference

207.32 g·mol⁻¹ (+14 Da vs. N1-methyl and N-cyclohexyl analogs). Isobaric with two regioisomers but differs in rotatable bond count and topology.

Places compound in upper fragment/lead-like property space

Selection must rely on additional parameters beyond MW for isobaric comparators

Evidence Dimension	Molecular weight (g·mol⁻¹)
Target Compound Data	207.32 g·mol⁻¹
Comparator Or Baseline	Comparator A (N1-methyl homolog): 193.29 g·mol⁻¹; Comparator B (N-cyclohexyl analog): 193.29 g·mol⁻¹; Comparator C (N-(4-ethylcyclohexyl)-1-methyl): 207.32 g·mol⁻¹; Comparator D (N-(cyclohexylmethyl)-1-ethyl): 207.32 g·mol⁻¹
Quantified Difference	+14.03 g·mol⁻¹ vs. Comparators A and B; identical MW (207.32) vs. Comparators C and D but different rotatable bond counts and substituent topology
Conditions	Computed by PubChem 2.2; all compounds neutral free base

Why This Matters

The 14 Da difference relative to the N1-methyl and N-cyclohexyl analogs places this compound in a distinct fragment/lead-like property bin, while the isobaric relationship with Comparators C and D means that procurement selection must rely on additional differentiating parameters (XLogP3, rotatable bonds, stereochemistry) rather than molecular weight alone.

• [1] PubChem CID 43543543 (target); PubChem CID 43535014 (1-methyl-N-(4-methylcyclohexyl)); PubChem CID 43543384 (N-cyclohexyl-1-ethyl). Computed Properties: Molecular Weight. National Center for Biotechnology Information. View Source
• [2] PubChem CID 43535007 (N-(4-ethylcyclohexyl)-1-methyl); PubChem CID 43543517 (N-(cyclohexylmethyl)-1-ethyl). Computed Properties: Molecular Weight, Heavy Atom Count, Rotatable Bond Count. National Center for Biotechnology Information. View Source

Rotatable Bond Count & Conformational Flexibility

1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine possesses three freely rotatable bonds (the N1–ethyl bond, the exocyclic C4–NH bond, and the NH–cyclohexyl bond) [1]. This is one more rotatable bond than the N1-methyl homolog (rotatable bond count = 2), one fewer than the N-(cyclohexylmethyl)-1-ethyl analog (rotatable bond count = 4), and equal to the N-cyclohexyl-1-ethyl and N-(4-ethylcyclohexyl)-1-methyl analogs (both count = 3) [2]. Increased rotatable bond count is generally associated with a higher entropic penalty upon target binding and reduced oral bioavailability probability in drug discovery settings.

Rotatable Bonds

Class-level inference

3 rotatable bonds: +1 vs. N1-methyl homolog (2), −1 vs. N-(cyclohexylmethyl) analog (4). Same as N-cyclohexyl and N-(4-ethylcyclohexyl) variants.

Mid-range conformational flexibility for SAR exploration

Higher bond count generally increases entropic penalty on binding

Evidence Dimension	Number of freely rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Comparator A (N1-methyl homolog): 2; Comparator B (N-cyclohexyl analog): 3; Comparator C (N-(4-ethylcyclohexyl)-1-methyl): 3; Comparator D (N-(cyclohexylmethyl)-1-ethyl): 4
Quantified Difference	+1 vs. Comparator A (50% increase); –1 vs. Comparator D (25% decrease); identical to Comparators B and C
Conditions	Computed by Cactvs 3.4.8.18 (PubChem 2024.11.20 release)

Why This Matters

In fragment-based or lead-optimisation programs where conformational restriction is a design goal, the target compound offers a mid-range flexibility profile (3 rotatable bonds), providing a balanced trade-off between the more rigid N1-methyl scaffold (2 bonds) and the more flexible N-(cyclohexylmethyl) scaffold (4 bonds).

• [1] PubChem CID 43543543. Computed Properties: Rotatable Bond Count. National Center for Biotechnology Information. View Source
• [2] PubChem CID 43535014 (rot. bonds = 2); CID 43543384 (rot. bonds = 3); CID 43535007 (rot. bonds = 3); CID 43543517 (rot. bonds = 4). Computed Properties: Rotatable Bond Count. National Center for Biotechnology Information. View Source

Stereochemical Complexity & cis/trans Isomerism

The 4-methylcyclohexylamine substructure introduces cis/trans geometric isomerism at the cyclohexane ring . In the established anticancer agent MeCCNU (N-(2-chloroethyl)-N'-(trans-4-methylcyclohexyl)-N-nitrosourea), the trans isomer demonstrated superior activity against murine Lewis lung carcinoma compared with the cis form [1]. While no direct cis/trans bioactivity comparison has been published for 1-ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine itself, the precedent established with MeCCNU—combined with the commercial availability of 4-methylcyclohexylamine as both mixed-isomer and separated-isomer reagents —indicates that stereochemical composition is a meaningful variable for procurement specification in SAR studies.

Stereochemistry

Supporting evidence

4-Methylcyclohexyl introduces cis/trans isomerism; trans isomer of related MeCCNU showed superior activity in a murine carcinoma model.

Stereochemical identity may influence biological recognition

Direct cis/trans comparison for this compound not yet published

Evidence Dimension	Stereochemical configuration (cis vs. trans 4-methylcyclohexyl) and its impact on biological potency
Target Compound Data	Stereochemistry unspecified in commercial listings; typically supplied as mixture of cis and trans isomers unless otherwise specified
Comparator Or Baseline	MeCCNU: trans-4-methylcyclohexyl isomer superior to cis isomer against murine Lewis lung carcinoma in vivo (qualitative comparison from historical study)
Quantified Difference	Not quantifiable for this specific compound; class-level stereochemistry–activity precedent established in MeCCNU series
Conditions	MeCCNU data: in vivo murine Lewis lung carcinoma model (historical); general principle supported by Sigma-Aldrich product note that trans-4-methylcyclohexylamine is a spermidine synthase inhibitor

Why This Matters

For laboratories conducting stereospecific SAR, specifying the isomeric form (cis, trans, or defined mixture) at the procurement stage can be critical, as stereochemistry-dependent activity differences have been documented for 4-methylcyclohexyl-containing bioactive molecules.

• [1] Johnston, T. P.; McCaleb, G. S.; Montgomery, J. A. Synthesis of analogues of N-(2-chloroethyl)-N'-(trans-4-methylcyclohexyl)-N-nitrosourea for evaluation as anticancer agents. J. Med. Chem. 1975, 18, 104–108. (Documents superior activity of the trans isomer of MeCCNU vs. the cis form.) View Source

Purity Grades & Multi-Supplier Availability

1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine is commercially available from multiple independent suppliers at two distinct minimum purity specifications: 95% (AKSci, catalog 8368DE) and 98% (LeYan/Shanghai HaoHong Biomedical, catalog 1558303) . The direct N1-methyl homolog (CAS 1153977-81-1) is listed by AKSci at 95% minimum purity only, while the N-(4-ethylcyclohexyl)-1-methyl isomer (CAS 1153976-83-0) is also available at 95% from AKSci . The availability of a 98% purity grade for the target compound provides an option for applications requiring lower impurity burden without additional in-house purification.

Purity Grades

Cross-study comparable

Available at 95% (AKSci) and 98% (LeYan); closest analogs identified only at 95%.

98% grade may reduce need for in-house repurification

Purity specification as per supplier COA (accessed 2026)

Evidence Dimension	Commercial minimum purity specification (%)
Target Compound Data	95% (AKSci) and 98% (LeYan)
Comparator Or Baseline	Comparator A (N1-methyl homolog): 95% (AKSci only); Comparator C (N-(4-ethylcyclohexyl)-1-methyl): 95% (AKSci only)
Quantified Difference	Target compound offers a 98% purity option from LeYan vs. only 95% listings identified for the closest commercially available analogs
Conditions	As specified on supplier certificates of analysis and product pages; accessed April–May 2026

Why This Matters

For applications with stringent purity requirements—such as biophysical assay screening, co-crystallography, or use as an analytical reference standard—the availability of a 98% minimum purity commercial grade can reduce or eliminate the need for costly and time-consuming in-house re-purification.

1-Ethyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine – Application Scenarios

Medicinal Chemistry SAR with Intermediate Lipophilicity

With a computed XLogP3 of 2.6, this compound occupies the mid-range lipophilicity space within the N,1-dialkyl-4-aminopyrazole series—more lipophilic than the N1-methyl and N-cyclohexyl analogs (XLogP3 2.3) but less lipophilic than the N-(4-ethylcyclohexyl)-1-methyl (XLogP3 2.8) and N-(cyclohexylmethyl)-1-ethyl (XLogP3 2.9) variants [1]. This makes it a suitable scaffold for lead-optimisation programs where balanced hydrophobicity is desired to maintain permeability while avoiding excessive lipophilicity-driven promiscuity or solubility limitations.

Stereochemically Diverse Fragment & Lead-Like Libraries

The molecular weight of 207.32 g·mol⁻¹ places this compound in the upper fragment / lower lead-like property space, while the 4-methylcyclohexyl group introduces cis/trans stereoisomerism absent in simpler N-cyclohexyl analogs [2]. For organisations building three-dimensional, stereochemically diverse screening collections, this compound provides both the appropriate physicochemical profile and the added dimension of geometric isomerism that can be exploited in hit identification and subsequent SAR exploration.

Synthetic Intermediate for Building-Block Libraries

The secondary amine functionality and the pyrazole C4 position provide orthogonal synthetic handles for further derivatisation—including N-alkylation, N-acylation, and transition-metal-catalysed cross-coupling at C4—making this compound a versatile intermediate . The commercial availability at both 95% and 98% purity grades allows procurement to be tailored to the purity requirements of the downstream chemistry, whether for high-throughput parallel synthesis or multistep analogue preparation.

Physicochemical Profiling & Model Validation

Because experimentally measured physicochemical data (logP, logD, aqueous solubility, pKa) are not yet publicly available for this compound [3], it represents an opportunity for laboratories engaged in building or validating in silico prediction models. Its well-defined structural features and the availability of computed descriptors from PubChem (XLogP3, TPSA, rotatable bond count) [4] provide a solid computational baseline against which experimental measurements can be compared, aiding in the refinement of quantitative structure–property relationship (QSPR) models for heterocyclic amines.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR

Mid-range computed lipophilicity (XLogP3 2.6)

Permeability–solubility balance in lead optimization

Stereochemically diverse fragment libraries

Molecular weight in upper fragment/lead-like space; cis/trans isomerism

Three-dimensional library design and hit identification

Synthetic building-block derivatisation

Secondary amine and C4 handles; dual purity grades (95%/98%)

Downstream chemistry compatibility and parallel synthesis

Physicochemical profiling and QSPR model validation

Well-defined computed descriptors (XLogP3, TPSA, rotatable bonds)

Experimental logP/logD/solubility measurement and model refinement

• [1] PubChem Compound Database. Computed XLogP3-AA values for CID 43543543 (2.6), CID 43535014 (2.3), CID 43543384 (2.3), CID 43535007 (2.8), CID 43543517 (2.9). National Center for Biotechnology Information. View Source
• [2] PubChem CID 43543543. Computed molecular weight (207.32 g·mol⁻¹) and stereochemical implications of the 4-methylcyclohexyl substituent. National Center for Biotechnology Information. View Source
• [3] Explicit disclosure: no experimentally measured physicochemical or bioactivity data (logP, logD, solubility, IC₅₀, Ki) have been identified for this compound in the peer-reviewed literature or major public databases as of the search date (April–May 2026). View Source
• [4] PubChem CID 43543543. Computed Properties section: XLogP3 (2.6), TPSA (29.9 Ų), HBD count (1), HBA count (2), rotatable bonds (3). National Center for Biotechnology Information. View Source